1,2-Dimethylhydrazine
1,2-Dimethylhydrazine
1,2-dimethylhydrazine appears as a colorless liquid with an ammonia-like odor. Less dense than water. Contact irritate skin, eyes, and mucous membranes. Very toxic by ingestion, inhalation and skin absorption. Used to make photographic chemicals.
1,2-dimethylhydrazine is a member of the class of hydrazines that is hydrazine in which one of the hydrogens attached to each nitrogen is replaced by a methyl group. A powerful DNA alkylating agent and carcinogen, it is used to induce colon cancer in laboratory rats and mice. It has a role as a carcinogenic agent and an alkylating agent. It is a conjugate base of a 1,2-dimethylhydrazine(2+).
A DNA alkylating agent that has been shown to be a potent carcinogen and is widely used to induce colon tumors in experimental animals.
1,2-dimethylhydrazine is a member of the class of hydrazines that is hydrazine in which one of the hydrogens attached to each nitrogen is replaced by a methyl group. A powerful DNA alkylating agent and carcinogen, it is used to induce colon cancer in laboratory rats and mice. It has a role as a carcinogenic agent and an alkylating agent. It is a conjugate base of a 1,2-dimethylhydrazine(2+).
A DNA alkylating agent that has been shown to be a potent carcinogen and is widely used to induce colon tumors in experimental animals.
Brand Name:
Vulcanchem
CAS No.:
540-73-8
VCID:
VC20820512
InChI:
InChI=1S/C2H8N2/c1-3-4-2/h3-4H,1-2H3
SMILES:
CNNC
Molecular Formula:
C2H8N2
H3CNHNHCH3
C2H8N2
H3CNHNHCH3
C2H8N2
Molecular Weight:
60.1 g/mol
1,2-Dimethylhydrazine
CAS No.: 540-73-8
Cat. No.: VC20820512
Molecular Formula: C2H8N2
H3CNHNHCH3
C2H8N2
Molecular Weight: 60.1 g/mol
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Specification
| Description | 1,2-dimethylhydrazine appears as a colorless liquid with an ammonia-like odor. Less dense than water. Contact irritate skin, eyes, and mucous membranes. Very toxic by ingestion, inhalation and skin absorption. Used to make photographic chemicals. 1,2-dimethylhydrazine is a member of the class of hydrazines that is hydrazine in which one of the hydrogens attached to each nitrogen is replaced by a methyl group. A powerful DNA alkylating agent and carcinogen, it is used to induce colon cancer in laboratory rats and mice. It has a role as a carcinogenic agent and an alkylating agent. It is a conjugate base of a 1,2-dimethylhydrazine(2+). A DNA alkylating agent that has been shown to be a potent carcinogen and is widely used to induce colon tumors in experimental animals. |
|---|---|
| CAS No. | 540-73-8 |
| Molecular Formula | C2H8N2 H3CNHNHCH3 C2H8N2 |
| Molecular Weight | 60.1 g/mol |
| IUPAC Name | 1,2-dimethylhydrazine |
| Standard InChI | InChI=1S/C2H8N2/c1-3-4-2/h3-4H,1-2H3 |
| Standard InChI Key | DIIIISSCIXVANO-UHFFFAOYSA-N |
| SMILES | CNNC |
| Canonical SMILES | CNNC |
| Boiling Point | 177.8 °F at 760 mm Hg (USCG, 1999) 81.0 °C 81 °C @ 753 mm Hg 81 °C |
| Colorform | CLEAR, COLORLESS LIQ |
| Flash Point | Less than 23 °C (Closed cup) |
| Melting Point | -9.0 °C -9 °C |
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